Cas no 865610-58-8 (3-Amino-N-benzyl-N-methylbenzamide)

• Product Name: 3-Amino-N-benzyl-N-methylbenzamide
• CAS No: 865610-58-8
• MF: C₁₅H₁₆N₂O
• MW: 240.300343513489
• CID: 1073176
• PubChem ID: 20115978
• Update Time: 2025-04-20

3-Amino-N-benzyl-N-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-N-benzyl-N-methylbenzamide
• DTXSID40602663
• AKOS000157414
• 3-Amino-N-benzyl-N-methyl-benzamide
• BB 0242889
• F21190
• SCHEMBL3883126
• 865610-58-8
• PLNSWOWXHSNRJQ-UHFFFAOYSA-N
• STK898982

• MDL： MFCD09815329
• Inchi： 1S/C15H16N2O/c1-17(11-12-6-3-2-4-7-12)15(18)13-8-5-9-14(16)10-13/h2-10H,11,16H2,1H3
• InChI Key： PLNSWOWXHSNRJQ-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)N)N(C)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 240.126263138g/mol
• Monoisotopic Mass: 240.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.3Ų

3-Amino-N-benzyl-N-methylbenzamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aminobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Aminobenzoic acids and derivatives